Cas no 1807100-59-9 (Methyl 2-bromo-4-cyano-5-(hydroxymethyl)benzoate)
Methyl 2-bromo-4-cyano-5-(hydroxymethyl)benzoate Chemical and Physical Properties
Names and Identifiers
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- Methyl 2-bromo-4-cyano-5-(hydroxymethyl)benzoate
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- Inchi: 1S/C10H8BrNO3/c1-15-10(14)8-2-7(5-13)6(4-12)3-9(8)11/h2-3,13H,5H2,1H3
- InChI Key: NOQDJCJDFXFYFP-UHFFFAOYSA-N
- SMILES: BrC1C=C(C#N)C(CO)=CC=1C(=O)OC
Computed Properties
- Exact Mass: 268.96876 g/mol
- Monoisotopic Mass: 268.96876 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 270.08
- XLogP3: 1.3
- Topological Polar Surface Area: 70.3
Methyl 2-bromo-4-cyano-5-(hydroxymethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014001881-250mg |
Methyl 2-bromo-4-cyano-5-(hydroxymethyl)benzoate |
1807100-59-9 | 97% | 250mg |
499.20 USD | 2021-06-22 | |
| Alichem | A014001881-500mg |
Methyl 2-bromo-4-cyano-5-(hydroxymethyl)benzoate |
1807100-59-9 | 97% | 500mg |
790.55 USD | 2021-06-22 | |
| Alichem | A014001881-1g |
Methyl 2-bromo-4-cyano-5-(hydroxymethyl)benzoate |
1807100-59-9 | 97% | 1g |
1,534.70 USD | 2021-06-22 |
Methyl 2-bromo-4-cyano-5-(hydroxymethyl)benzoate Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on Methyl 2-bromo-4-cyano-5-(hydroxymethyl)benzoate
Methyl 2-bromo-4-cyano-5-(hydroxymethyl)benzoate (CAS No. 1807100-59-9): A Versatile Intermediate in Modern Pharmaceutical Synthesis
Methyl 2-bromo-4-cyano-5-(hydroxymethyl)benzoate, identified by its CAS number 1807100-59-9, is a significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its intricate molecular structure, has garnered attention due to its utility in the development of various therapeutic agents. The presence of multiple functional groups, including a bromo atom, a cyano group, and a hydroxymethyl moiety, makes it a valuable building block for synthetic chemists.
The< strong>Methyl 2-bromo-4-cyano-5-(hydroxymethyl)benzoate molecule exhibits a high degree of reactivity, which is harnessed in numerous synthetic pathways. The bromine substituent, for instance, serves as a versatile handle for cross-coupling reactions, enabling the introduction of diverse functional groups at specific positions on the aromatic ring. This property is particularly useful in the construction of complex drug molecules where precise regioselectivity is paramount.
In recent years, the pharmaceutical industry has seen a surge in the demand for innovative intermediates that can streamline drug development processes. The< strong>Methyl 2-bromo-4-cyano-5-(hydroxymethyl)benzoate has emerged as a key player in this landscape due to its ability to facilitate the synthesis of bioactive compounds with high efficiency. Researchers have leveraged its structural features to develop novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders.
The< strong>cyano group in Methyl 2-bromo-4-cyano-5-(hydroxymethyl)benzoate adds another layer of functionality to the molecule. This group can undergo reduction to form an amine or participate in nucleophilic addition reactions, providing chemists with multiple synthetic options. The< strong>hydroxymethyl moiety further enhances the compound's versatility by allowing for etherification or esterification reactions, which are crucial steps in drug molecule construction.
Recent studies have highlighted the role of Methyl 2-bromo-4-cyano-5-(hydroxymethyl)benzoate in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in diseases such as cancer. By incorporating this intermediate into the synthesis of kinase inhibitors, researchers have been able to develop compounds with improved potency and selectivity. For instance, derivatives of Methyl 2-bromo-4-cyano-5-(hydroxymethyl)benzoate have shown promising activity against specific kinases, making them attractive candidates for further development.
The< strong>Molecular architecture of Methyl 2-bromo-4-cyano-5-(hydroxymethyl)benzoate also lends itself to applications in material science. Its ability to form stable complexes with other molecules makes it a useful component in the design of metal-organic frameworks (MOFs) and supramolecular assemblies. These materials have potential applications in catalysis, gas storage, and separation technologies.
In conclusion, Methyl 2-bromo-4-cyano-5-(hydroxymethyl)benzoate (CAS No. 1807100-59-9) is a multifaceted compound with broad applications in pharmaceutical synthesis and material science. Its unique structural features and reactivity make it an indispensable tool for chemists working on the development of new drugs and advanced materials. As research continues to uncover new applications for this intermediate, its importance in the chemical and pharmaceutical industries is expected to grow even further.
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